Cas no 2021466-77-1 (1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2021466-77-1
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5973765
• PubChem ID: 165590966
• Update Time: 2025-06-14

1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde
• EN300-1622547
• 2021466-77-1
• 1-[(5-ethylthiophen-2-yl)methyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C11H14OS/c1-2-9-3-4-10(13-9)7-11(8-12)5-6-11/h3-4,8H,2,5-7H2,1H3
• InChI Key： GZGBTAQNCWDFCB-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC=C1CC1(C=O)CC1

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(5-Ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2021466-77-1)

In the realm of organic chemistry, 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2021466-77-1) stands out as a versatile compound with significant potential in various applications. This cyclopropane-carbaldehyde derivative is characterized by its unique molecular structure, which combines a thiophene ring with a cyclopropane moiety. The presence of the ethyl group at the 5-position of the thiophene ring further enhances its chemical properties, making it a subject of interest for researchers and industry professionals alike.

The compound's aldehyde functional group is particularly noteworthy, as it opens up avenues for further chemical modifications. This feature is often exploited in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted the role of 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde in the development of novel heterocyclic compounds, which are increasingly sought after in drug discovery and material science.

One of the most frequently asked questions about this compound revolves around its synthetic routes. Researchers often inquire about the most efficient methods for its preparation, with a focus on yield optimization and environmental sustainability. Current trends emphasize the use of green chemistry principles, such as catalytic processes and solvent-free reactions, to produce 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde with minimal waste. These approaches align with the growing demand for sustainable synthesis in the chemical industry.

Another hot topic is the compound's potential applications in flavor and fragrance industries. The thiophene moiety is known for its aromatic properties, and when combined with the aldehyde group, it can contribute to unique olfactory profiles. This has led to increased interest in using 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde as a building block for synthetic fragrances, particularly in high-end perfumery.

From a structural-activity relationship perspective, the cyclopropane ring in this compound is of particular interest. Its strained geometry often imparts unique reactivity and biological activity, making it a valuable scaffold in medicinal chemistry. Researchers are actively exploring how modifications to the cyclopropane or thiophene components might influence the compound's properties, with potential implications for drug design and material engineering.

The compound's physical and chemical properties are also frequently discussed in scientific circles. Its solubility, stability, and reactivity under various conditions are critical parameters for both research and industrial applications. Recent advancements in computational chemistry have enabled more accurate predictions of these properties, helping to guide experimental work with 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde.

In the context of material science, this compound has shown promise as a precursor for organic electronic materials. The combination of thiophene and cyclopropane units offers interesting electronic properties that could be valuable in developing new semiconducting materials or molecular sensors. This aligns with current industry trends toward organic electronics and flexible materials.

Quality control and analytical methods for 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde are another area of active discussion. Modern techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize and quantify this compound. The development of robust analytical protocols is essential for ensuring consistency in research and industrial applications.

Looking to the future, the potential applications of 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde continue to expand. Its unique structural features make it a valuable tool in chemical biology for probing biological systems, as well as in catalysis research. The compound's versatility ensures it will remain an important subject of study across multiple disciplines of chemistry and materials science.

For researchers working with this compound, understanding its handling and storage requirements is crucial. While not classified as hazardous, proper laboratory practices should always be followed to maintain compound integrity and ensure safety. This includes storage under appropriate conditions and protection from moisture and light, which could potentially affect its stability over time.

The commercial availability of 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde has improved in recent years, with several specialty chemical suppliers now offering this compound. This increased accessibility has facilitated more widespread research into its properties and applications. However, researchers should always verify the purity specifications and certificates of analysis when sourcing this material for critical applications.

In conclusion, 1-(5-ethylthiophen-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2021466-77-1) represents an intriguing and valuable compound in modern chemistry. Its unique structural features and versatile reactivity profile make it a subject of ongoing research across multiple fields. As synthetic methodologies advance and new applications are discovered, this compound is likely to play an increasingly important role in both academic and industrial settings.